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Compound of Interest

Compound Name: BAY-299

Cat. No.: B1149912 Get Quote

BAY-299 is a potent, selective chemical probe inhibiting the Bromodomain and PHD Finger-

containing (BRPF) family protein BRD1 and the second bromodomain of TAF1.[1][2] As a

bioactive small molecule used primarily in epigenetic research, its disposal requires strict

adherence to hazardous chemical waste protocols to prevent environmental contamination and

ensure laboratory safety.

This guide moves beyond generic safety sheets. It provides a logistical framework for

researchers to manage BAY-299 from the moment it is deemed "waste" to its final removal

from the facility.[1]

Critical Directive: Treat BAY-299 as a Hazardous Organic Substance. While specific acute

toxicity data may be limited compared to industrial solvents, its biological activity (IC50 in the

nanomolar range) mandates that it be isolated from municipal waste streams.[1]

Chemical Identity & Physical Properties
Effective disposal relies on understanding the chemical's behavior (solubility, stability) to select

the correct waste stream.[1]

Table 1: Physicochemical Profile for Disposal Logic
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Property Data Operational Implication

Chemical Name BAY-299 Use on Waste Tags.

CAS Number 2080306-23-4
Required for EHS inventory

reconciliation.[1]

Molecular Formula C₂₅H₂₃N₃O₄
Non-Halogenated. Does not

contain F, Cl, Br, or I.

Molecular Weight 429.5 Da Heavy organic molecule.

Solubility DMSO (~100 mM), DMF
Dispose via Organic Solvent

stream.[1] Insoluble in water.

Physical State
Solid (Powder) or Liquid

(DMSO Stock)

Dictates "Solid" vs. "Liquid"

waste stream.[1]

Stability Stable at -20°C (Solid)

No risk of spontaneous

decomposition in waste

storage.[1]

Waste Stream Classification Logic
Proper segregation is the pillar of laboratory safety. BAY-299 must be categorized based on its

state and concentration.[1][3]

The "Non-Halogenated" Rule
Because BAY-299 (C₂₅H₂₃N₃O₄) lacks halogen atoms, it should be segregated into Non-

Halogenated Organic Waste containers when in solution.[1] Mixing it with halogenated waste

(like chloroform or DCM) increases disposal costs and limits incineration options.[1]

Visualizing the Decision Matrix
The following diagram illustrates the decision logic for segregating BAY-299 waste.
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Start: Identify BAY-299 Waste

What is the Physical State?

Solid / Powder
(Expired or Spilled)

Powder

Liquid Solution

Liquid

DISPOSAL A:
Solid Hazardous Waste

(Bagged & Tagged)
Concentration / Solvent?

Stock Solution
(>1 mM in DMSO)

High Conc (DMSO)

Dilute Experimental Media
(nM range in Aqueous)

Low Conc (Media)

DISPOSAL B:
Non-Halogenated

Organic Solvent Waste

DISPOSAL C:
Aqueous Hazardous Waste

(Trace Contamination)

Click to download full resolution via product page

Figure 1: Decision tree for segregating BAY-299 waste based on physical state and solvent

composition.[1]

Detailed Disposal Protocols
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Protocol A: Disposal of Solid BAY-299 (Powder)
Applicability: Expired vials, residual powder in weighing boats, or spill cleanup materials.[1]

Containment: Do not throw loose powder into the trash. Place the vial or weighing boat into a

clear polyethylene bag or a dedicated wide-mouth High-Density Polyethylene (HDPE) jar.[1]

Labeling: Affix a hazardous waste tag.

Constituents: "BAY-299 (Solid), Debris."[1]

Hazard Checkbox: Toxic/Irritant.

Storage: Store in the Satellite Accumulation Area (SAA) until EHS pickup.

Destruction: The ultimate fate is high-temperature incineration.

Protocol B: Disposal of Stock Solutions (DMSO)
Applicability: Leftover aliquots (typically 10 mM – 100 mM).[1]

Solvent Compatibility: Ensure the waste container is rated for Non-Halogenated Solvents.

Compatible: Acetone, Methanol, Ethanol, DMSO.[1]

Incompatible: Do not mix with strong oxidizers (e.g., Peroxides, Nitric Acid) as DMSO can

react violently.[1]

Transfer: Pour the stock solution into the waste carboy.

Rinsing: Rinse the empty vial twice with a small amount of acetone or ethanol and add the

rinsate to the same waste container.

Vial Disposal: Deface the label on the empty vial and dispose of it in the "Glass/Sharps"

container (unless your facility considers empty "P-listed" containers hazardous; treat BAY-
299 conservatively as hazardous).

Protocol C: Experimental Media & Cell Culture Waste
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Applicability: Cell culture supernatant containing nanomolar (nM) concentrations of BAY-299.[1]

Note: While the concentration is low, bioactive probes should not be poured down the drain.

Collection: Aspirate media into a dedicated liquid waste flask containing a stabilizing agent

(e.g., 10% bleach is common for bio-waste, but for chemical deactivation, collection for

incineration is preferred).[1]

Best Practice: Collect all drug-treated media in a separate carboy labeled "Aqueous Waste

with Trace Organics."

Deactivation: Unlike biologicals, bleach does not necessarily degrade the chemical structure

of BAY-299 immediately.[1] Incineration is the only method to guarantee destruction of the

pharmacophore.

Spill Management Workflow
Accidents happen. This workflow ensures a spill does not become an exposure event.

PPE Required: Nitrile gloves (double-gloved recommended for DMSO solutions), safety

goggles, lab coat.[1]

1. Alert & Isolate
Notify nearby personnel 2. Assess State

Dry Powder Spill

Liquid (DMSO) Spill

Cover with wet paper towel
to prevent dust aerosolization.

Wipe up.

Absorb with vermiculite
or absorbent pads.

Do not use water immediately.

3. Double Bag
Place all materials in
sealed plastic bags.

4. Label & Report
Tag as Hazardous Waste.

Contact EHS.

Click to download full resolution via product page

Figure 2: Emergency response workflow for BAY-299 spills.

Regulatory & Compliance Notes
EPA (USA): BAY-299 is not currently listed on the EPA "P-list" (acutely hazardous) or "U-list"

(toxic).[1] However, under RCRA guidelines, the generator is responsible for determining
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hazard.[1][4] Default to "Toxic" based on its biological mechanism (gene transcription

modulation).[1]

GHS Classification: Often classified as "Warning" or "Danger" depending on the vendor's

specific synthesis impurities, but generally treated as H302 (Harmful if swallowed) and H315

(Causes skin irritation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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